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Compound of Interest

Compound Name: Azido-PEG35-amine

Cat. No.: B3117992

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azido-PEG35-amine is a heterobifunctional polyethylene glycol (PEG) linker that has emerged
as a critical tool in bioconjugation, drug delivery, and materials science. Its unique structure,
featuring a terminal azide group and a primary amine group connected by a 35-unit
polyethylene glycol chain, offers researchers a versatile platform for covalently linking a wide
array of molecules. The azide functionality allows for highly specific and efficient "click
chemistry” reactions, such as the copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) and
strain-promoted azide-alkyne cycloaddition (SPAAC). Simultaneously, the primary amine group
can readily react with activated esters, carboxylic acids, and other electrophiles to form stable
amide bonds. This dual reactivity, combined with the beneficial properties of the PEG spacer—
such as increased hydrophilicity, reduced immunogenicity, and improved pharmacokinetics of
conjugated molecules—makes Azido-PEG35-amine an invaluable reagent in the development
of targeted therapeutics, antibody-drug conjugates (ADCs), and advanced biomaterials.

Chemical Structure and Properties

Azido-PEG35-amine is a monodisperse compound, meaning it has a precisely defined
molecular weight and chain length. This uniformity is crucial for the synthesis of well-defined
bioconjugates with reproducible properties.

Chemical Structure:
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N3-(CH2CH20)35-CH2CH2-NH:2

A visual representation of the chemical structure is provided below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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